Cas no 93922-06-6 (Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate)

• Product Name: Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate
• CAS No: 93922-06-6
• MF: C₂₇H₅₁NO₆S
• MW: 517.761947870255
• CID: 809915
• PubChem ID: 44147995
• Update Time: 2025-04-19

Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate Chemical and Physical Properties

Names and Identifiers

• Tris(2-hydroxypropyl)ammonium p-isododecylbenzenesulphonate
• 4-(10-methylundecyl)benzenesulfonate,tris(2-hydroxypropyl)azanium
• 93922-06-6
• tris-(2-Hydroxypropyl)ammonium p-isododecylbenzenesulfonate
• EINECS 300-142-6

• Inchi： 1S/C18H30O3S.C9H21NO3/c1-16(2)10-8-6-4-3-5-7-9-11-17-12-14-18(15-13-17)22(19,20)21;1-7(11)4-10(5-8(2)12)6-9(3)13/h12-16H,3-11H2,1-2H3,(H,19,20,21);7-9,11-13H,4-6H2,1-3H3
• InChI Key： WVXIPNBIBZKYLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCC(C)C)(=O)(=O)[O-].OC(C)C[NH+](CC(C)O)CC(C)O

Computed Properties

• Exact Mass: 517.344
• Monoisotopic Mass: 517.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 457
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2